6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-phenylbutan-2-yl)nicotinamide
Description
6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-phenylbutan-2-yl)nicotinamide is a useful research compound. Its molecular formula is C21H24N4O and its molecular weight is 348.45. The purity is usually 95%.
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Scientific Research Applications
Nicotinamide Derivatives and Biological Activities
Nicotinamide derivatives, including compounds structurally related to 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-phenylbutan-2-yl)nicotinamide, have been extensively studied for their biological activities. For instance, novel N-substitutedphenyl-2-pyrazolylnicotinamides synthesized via an acyl transposing design strategy showed significant insecticidal activity against various pests. Compounds within this category displayed promising fungicidal activities at low concentrations, highlighting their potential in agricultural applications (Shang et al., 2019).
Antimicrobial and Antifungal Applications
The antimicrobial and antifungal properties of nicotinamide derivatives have been a subject of investigation. A study on new pyridine-2(1H)-thiones and nicotinamides revealed the compounds' efficacy against a range of bacterial and fungal species. This research underscores the potential of nicotinamide derivatives in developing new antimicrobial and antifungal agents (Othman, 2013).
Inhibitors of Fungal Strains and SDH Enzymes
The search for effective SDH inhibitors led to the design and synthesis of 5-(nicotinamido)-1-phenyl-1H-pyrazole-4-carboxylic acid derivatives. These compounds demonstrated significant antifungal activity against various fungi affecting fruits and crops. The study highlighted one compound, in particular, that showed potent inhibitory effects on SDH enzymes, suggesting a potential route for controlling fungal diseases in agriculture (Liu et al., 2020).
Therapeutic Applications
The therapeutic potential of nicotinamide and its derivatives extends to DNA damage repair in human lymphocytes, indicating a role in enhancing cellular repair mechanisms. This finding opens avenues for the development of treatments targeting diseases associated with DNA damage (Berger & Sikorski, 1980). Furthermore, 1-methylnicotinamide has been shown to protect against acute gastric lesions induced by stress, suggesting its potential as a gastroprotective agent (Brzozowski et al., 2008).
Properties
IUPAC Name |
6-(3,5-dimethylpyrazol-1-yl)-N-(4-phenylbutan-2-yl)pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O/c1-15(9-10-18-7-5-4-6-8-18)23-21(26)19-11-12-20(22-14-19)25-17(3)13-16(2)24-25/h4-8,11-15H,9-10H2,1-3H3,(H,23,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MISAJLMKYVAJFS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NC=C(C=C2)C(=O)NC(C)CCC3=CC=CC=C3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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